5-Ethoxy-2-(4-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-yl)phenol

Specification

• CAS No.: 394237-59-3
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol
• IUPAC Name: 5-ethoxy-2-[4-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-yl]phenol
• Standard InChI: InChI=1S/C18H17FN2O2/c1-3-23-14-8-9-15(16(22)10-14)18-17(11(2)20-21-18)12-4-6-13(19)7-5-12/h4-10,22H,3H2,1-2H3,(H,20,21)
• Standard InChI Key: BDIYLAGZQDBUQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NNC(=C2C3=CC=C(C=C3)F)C)O

Introduction

5-Ethoxy-2-(4-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-yl)phenol is a synthetic organic compound with a complex molecular structure. It is part of a broader class of pyrazole derivatives, which have been extensively studied for their potential pharmacological and chemical applications. This compound is specifically identified by its CAS number, 394237-59-3, and is available through suppliers like Sigma-Aldrich for early discovery researchers.

Chemical Formula and Molecular Weight

• Molecular Formula: C18H17FN2O2

• Molecular Weight: Not explicitly listed, but can be calculated based on the formula.

Hazards and Safety

• Toxicity: Classified as harmful if swallowed (H302) and causes skin irritation (H315).

• Handling: Requires appropriate protective measures due to its potential toxicity.

Synonyms and Identifiers

• CAS Number: 394237-59-3

• Other Identifiers: Oprea1_399220, Oprea1_461991, AKOS003615643.

5-Ethoxy-2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenol

• Molecular Formula: C19H20N2O3

• Molecular Weight: 324.4 g/mol

• CAS Number: 879562-34-2

• Properties: This compound has a methoxy group instead of a fluorine atom, which can affect its solubility and biological activity.

Data Table for Comparison

Compound Name	Molecular Formula	Molecular Weight	CAS Number
5-Ethoxy-2-(4-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-yl)phenol	C18H17FN2O2	Not listed	394237-59-3
5-Ethoxy-2-(4-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenol	C19H20N2O3	324.4 g/mol	879562-34-2